Cas no 69739-16-8 (cefodizime)

cefodizime structure
cefodizime structure
Product Name:cefodizime
CAS No:69739-16-8
MF:C20H20N6O7S4
MW:584.668798446655
CID:59008
PubChem ID:5361871
Update Time:2025-04-18

cefodizime Chemical and Physical Properties

Names and Identifiers

    • cefodizime
    • cefodizime sodium
    • (6R,7R)-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-3-[[5-(carboxymethyl)-4-methyl-1,3-thiazol-2-yl]sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
    • Cefodizime acid
    • [6R-[6Α,7Β(Z)]]-7-[[(2NINO-4-THIAZOLY1)(METHOXYIMINO)ACETYL]AMINO]-3-[[[5-(CARBOXY METHYL)-4-METHYL-2-THIAZOLYL]THIO METHYL]-8-OXO-5 THIA-1AZABICYCLO[4.2.0]OCT-2-ENE-2 CARBOXYLIC ACID
    • CDZM
    • Cefodizima
    • Cefodizimum
    • Cefodizme
    • Diezime
    • Modivid
    • 7-(((2-Amino-4-thiazolyl)(methoxyimino)acetyl)amino)-3-(((5-(carboxymethyl)-4-methyl-2-thiazolyl)thio)methyl)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid
    • HR 221 [AS SODIUM]
    • AKOS040741529
    • DB13470
    • CEFODIZIME [INN]
    • Cefodizima [INN-Spanish]
    • THR-221 FREE ACID
    • S-77-1221-B FREE ACID
    • EX-A1379
    • 7-[[(2E)-2-(2-Amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-3-[[5-(carboxymethyl)-4-methyl-1,3-thiazol-2-yl]sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
    • CHEBI:63214
    • HY-108402
    • THR 221
    • HR 221
    • MFCD00864926
    • CEFODIZIME [WHO-DD]
    • S-77-1221B
    • EC 700-301-3
    • Z31298J4HQ
    • CEFODIZIME DISODIUM
    • (6R,7R)-7-(((2Z)-2-(2-Amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetyl)amino)-3-(((5-(carboxymethyl)-4-methyl-1,3-thiazol-2-yl)sulfanyl)methyl)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid
    • BDBM50422690
    • D07643
    • 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid,7-[[(2Z)-(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-3-[[[5-(carboxymethyl)-4-methyl-2-thiazolyl]thio]methyl]-8-oxo-, (6R,7R)-
    • THR-221
    • (6R,7R)-3-({[5-(carboxymethyl)-4-methyl-1,3-thiazol-2-yl]sulfanyl}methyl)-7-{[(2Z)-1-hydroxy-2-(2-imino-2,3-dihydro-1,3-thiazol-4-yl)-2-(methoxyimino)ethylidene]amino}-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
    • 7-{[(22Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetyl]amino}-3-({[5-(carboxymethyl)-4-methyl-1,3-thiazol-2-yl]sulfanyl}methyl)-3,4-didehydrocepham-4-carboxylic acid
    • (6R,7R)-7-(2-(2-Amino-4-thiazolyl)glyoxylamido)-3-(((5-(carboxymethyl)-4-methyl-2-thiazolyl)thio)methyl)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid 7(sup 2)-(Z)-(O-methyloxime)
    • SCHEMBL151101
    • S-77-1221-B
    • Timecef
    • THR 221 FREE ACID
    • S 77 1221 B [AS SODIUM]
    • Cefodizime [INN:BAN]
    • CHEMBL2303613
    • 69739-16-8
    • UNII-Z31298J4HQ
    • 97180-26-2
    • HR-221 [As Sodium]
    • 1ST12029
    • (6R,7R)-7-{[(22Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetyl]amino}-3-({[5-(carboxymethyl)-4-methyl-1,3-thiazol-2-yl]sulfanyl}methyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
    • Cefodizime (INN)
    • THR-221 [As Sodium]
    • (E)-Cefodizime (>80%)
    • Neucef
    • CS-0028575
    • HR-221 FREE ACID
    • DTXSID2022757
    • CEFODIZIME [MI]
    • J-700161
    • HR 221 FREE ACID
    • (6R,7R)-7-({(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-[(methyloxy)imino]acetyl}amino)-3-({[5-(carboxymethyl)-4-methyl-1,3-thiazol-2-yl]thio}methyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
    • THR 221 [AS SODIUM]
    • CEF;CDZ
    • S-771221B [As Sodium]
    • S 77 1221 B FREE ACID
    • s5235
    • Cefodizimum [INN-Latin]
    • Cefodizime Sodium [JAN]
    • S 77-1221B
    • HR-221
    • S 77 1221 B (AS SODIUM)
    • Cefodizima (INN-Spanish)
    • 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid,7-[[(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-3-[[[5-(carboxymethyl)-4-methyl-2-thiazolyl]thio]methyl]-8-oxo-, [6R-[6a,7b(E)]]-
    • (6R,7R)-7-(((22Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetyl)amino)-3-(((5-(carboxymethyl)-4-methyl-1,3-thiazol-2-yl)sulfanyl)methyl)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid
    • (6R,7R)-7-(((2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl)amino)-3-((5-(carboxymethyl)-4-methyl-1,3-thiazol-2-yl)sulfanylmethyl)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid
    • (6R,7R)-3-(((5-(carboxymethyl)-4-methyl-1,3-thiazol-2-yl)sulfanyl)methyl)-7-(((2Z)-1-hydroxy-2-(2-imino-2,3-dihydro-1,3-thiazol-4-yl)-2-(methoxyimino)ethylidene)amino)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid
    • DTXCID902757
    • J01DA25
    • HR221
    • THR 221 (AS SODIUM)
    • HR 221 (AS SODIUM)
    • 7-(((22Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetyl)amino)-3-(((5-(carboxymethyl)-4-methyl-1,3-thiazol-2-yl)sulfanyl)methyl)-3,4-didehydrocepham-4-carboxylic acid
    • Cefodizimum (INN-Latin)
    • (6R,7R)-7-(2-(2-Amino-4-thiazolyl)glyoxylamido)-3-(((5-(carboxymethyl)-4-methyl-2-thiazolyl)thio)methyl)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic Acid 7(sup2)-(Z)-(O-methyloxime)
    • MDL: MFCD00864926
    • Inchi: 1S/C20H20N6O7S4/c1-7-10(3-11(27)28)37-20(22-7)36-5-8-4-34-17-13(16(30)26(17)14(8)18(31)32)24-15(29)12(25-33-2)9-6-35-19(21)23-9/h6,13,17H,3-5H2,1-2H3,(H2,21,23)(H,24,29)(H,27,28)(H,31,32)/b25-12-/t13-,17-/m1/s1
    • InChI Key: XDZKBRJLTGRPSS-BGZQYGJUSA-N
    • SMILES: S1CC(CSC2=NC(C)=C(CC(=O)O)S2)=C(C(=O)O)N2C([C@H]([C@@H]12)NC(/C(/C1=CSC(N)=N1)=N\OC)=O)=O

Computed Properties

  • Exact Mass: 584.02800
  • Monoisotopic Mass: 584.028
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 11
  • Complexity: 1030
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 305A^2
  • Surface Charge: 0
  • Tautomer Count: 14
  • XLogP3: nothing

Experimental Properties

  • Density: 1.86
  • Melting Point: 204-223°C
  • Refractive Index: 1.851
  • PSA: 304.48000
  • LogP: 1.90870
  • pka: pK1 2.85; pK2 3.37; pK3 4.18(at 25℃)
  • Specific Rotation: D25 -55.9°

cefodizime Security Information

cefodizime Pricemore >>

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cefodizime Production Method

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